Cas no 121714-42-9 (4-methyl-5H-Pyrido[4,3-b]indole)

4-methyl-5H-Pyrido[4,3-b]indole structure
121714-42-9 structure
Product Name:4-methyl-5H-Pyrido[4,3-b]indole
CAS No:121714-42-9
MF:C12H10N2
MW:182.221202373505
CID:1102038
PubChem ID:20039747
Update Time:2025-04-20

4-methyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-5H-Pyrido[4,3-b]indole
    • 121714-42-9
    • D73224
    • SCHEMBL3116357
    • CS-0062537
    • DB-358426
    • CHEMBL408279
    • Inchi: 1S/C12H10N2/c1-8-6-13-7-10-9-4-2-3-5-11(9)14-12(8)10/h2-7,14H,1H3
    • InChI Key: VGHYDGMSJXYFDB-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2C=NC=C(C)C1=2

Computed Properties

  • Exact Mass: 182.0845
  • Monoisotopic Mass: 182.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

4-methyl-5H-Pyrido[4,3-b]indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM333541-1g
4-Methyl-5H-pyrido[4,3-b]indole
121714-42-9 95%+
1g
$1111 2023-11-22
Chemenu
CM333541-1g
4-Methyl-5H-pyrido[4,3-b]indole
121714-42-9 95%+
1g
$2042 2021-08-18
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd